Cas no 2172105-61-0 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-5-oxopyrazolidine-3-carboxylic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-5-oxopyrazolidine-3-carboxylic acid
• CAS No: 2172105-61-0
• MF: C₂₃H₂₃N₃O₇
• MW: 453.444626092911
• CID: 6077483
• PubChem ID: 165569676
• Update Time: 2025-07-19

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-5-oxopyrazolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-5-oxopyrazolidine-3-carboxylic acid
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-5-oxopyrazolidine-3-carboxylic acid
• EN300-1570328
• 2172105-61-0

• Inchi： 1S/C23H23N3O7/c27-20-11-19(22(29)30)26(25-20)21(28)13-32-10-9-24-23(31)33-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-19H,9-13H2,(H,24,31)(H,25,27)(H,29,30)
• InChI Key： HRZOXLFIRRNOML-UHFFFAOYSA-N
• SMILES： O(C(NCCOCC(N1C(C(=O)O)CC(N1)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 453.15360008g/mol
• Monoisotopic Mass: 453.15360008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 134Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-5-oxopyrazolidine-3-carboxylic acid

Introduction to 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-5-oxopyrazolidine-3-carboxylic acid (CAS No. 2172105-61-0)

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-5-oxopyrazolidine-3-carboxylic acid (CAS No. 2172105-61-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The structure of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-5-oxopyrazolidine-3-carboxylic acid features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to prevent unwanted side reactions. The Fmoc group can be efficiently removed under mild conditions, making it an ideal choice for the stepwise construction of complex peptides and proteins. Additionally, the pyrazolidine core of the molecule provides a versatile scaffold for further functionalization, allowing for the creation of a wide range of derivatives with diverse biological activities.

Recent research has highlighted the importance of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-5-oxopyrazolidine-3-carboxylic acid in the development of novel therapeutic agents. For instance, studies have shown that compounds derived from this scaffold exhibit potent anti-inflammatory and anti-cancer properties. One notable example is its use in the synthesis of small molecule inhibitors targeting specific enzymes involved in cancer progression, such as matrix metalloproteinases (MMPs) and protein kinases.

In the context of drug discovery, the ability to precisely control the chemical structure of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-5-oxopyrazolidine-3-carboxylic acid through synthetic modifications has been crucial. Researchers have employed advanced synthetic strategies, including solid-phase peptide synthesis (SPPS) and solution-phase methods, to optimize the yield and purity of this compound. These techniques have enabled the rapid and efficient production of large libraries of derivatives, facilitating high-throughput screening for potential drug candidates.

The biological activity of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-5-oxopyrazolidine-3-carboxylic acid has been extensively studied using various in vitro and in vivo models. Preclinical studies have demonstrated that this compound and its derivatives can effectively inhibit key signaling pathways associated with inflammation and cancer. For example, one study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited significant cytotoxicity against human breast cancer cells while showing minimal toxicity to normal cells.

Beyond its direct therapeutic applications, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-5-oxopyrazolidine-3-carboxylic acid has also been explored as a tool for understanding fundamental biological processes. Its unique structural features make it an excellent probe for studying protein-protein interactions and enzyme kinetics. By incorporating this compound into designed peptides or proteins, researchers can gain insights into the molecular mechanisms underlying various diseases.

In conclusion, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-5-oxopyrazolidine-3-carboxylic acid (CAS No. 2172105-61-0) represents a valuable chemical entity with broad applications in medicinal chemistry and drug discovery. Its versatile structure and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.